Cas no 1246820-51-8 (1,3-Cyclohexanedione-13C6)

• Product Name: 1,3-Cyclohexanedione-13C6
• CAS No: 1246820-51-8
• MF: C₆H₈O₂
• MW: 118.082450866699
• CID: 1063271
• PubChem ID: 71315069
• Update Time: 2025-04-20

1,3-Cyclohexanedione-13C6 Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione-13C6
• 1246820-51-8
• (1,2,3,4,5,6-13C6)cyclohexane-1,3-dione
• Dihydro-1,3-benzenediol-13C6; 1,3-Dioxocyclohexane-13C6; Dihydroresorcinol-13C6; Hydroresorcinol-13C6; NSC 57477-13C6;
• DB-322615

• Inchi： 1S/C6H8O2/c7-5-2-1-3-6(8)4-5/h1-4H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： HJSLFCCWAKVHIW-IDEBNGHGSA-N
• SMILES： O=[13C]1[13CH2][13C]([13CH2][13CH2][13CH2]1)=O

Computed Properties

• Exact Mass: 118.07255851g/mol
• Monoisotopic Mass: 118.07255851g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų